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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing NuPro®, a yeast-based protein source,

in aquaculture feeds. Detailed troubleshooting, frequently asked questions, and experimental

protocols are presented to assist in optimizing its inclusion for various species.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise during the refinement of

NuPro® dosage in experimental and commercial aquaculture settings.

1. Poor Feed Palatability and Intake

Question: We've replaced a significant portion of fishmeal with an alternative protein and are

observing reduced feed intake. Can NuPro® help?

Answer: Yes. NuPro® is rich in compounds known to be potent feeding stimulants and

attractants, such as nucleotides and free amino acids.[1] Anecdotal reports from farmers

suggest that shrimp consume NuPro®-enriched feeds more quickly than standard feeds.[1]

If you are experiencing palatability issues after reducing fishmeal, incorporating NuPro® at

1-2% of the feed can help improve attractiveness and feed intake.[1]

Question: At what inclusion level can we expect to see improvements in feed palatability?
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Answer: Improvements in feed conversion ratio (FCR), which can be linked to better

palatability and feed intake, have been observed in shrimp with as little as 2% NuPro® in the

diet.[1] For species with known palatability challenges when using high levels of plant-based

proteins, starting with a 1-2% inclusion of NuPro® is a good strategy.

2. Sub-optimal Growth Performance

Question: We've included NuPro® in our formulation, but the growth rate is not meeting our

expectations. What could be the issue?

Answer: While NuPro® is a valuable protein source, it's crucial to ensure the overall amino

acid profile of the diet is balanced. Although NuPro® has a good amino acid profile, at very

high fishmeal replacement levels, supplementation with specific amino acids like methionine

and lysine may be necessary, especially for carnivorous species.[2] Additionally, ensure that

the inclusion level of NuPro® is appropriate for the species. For example, in cobia, replacing

up to 25% of fishmeal with NuPro® showed no negative impact on growth, but complete

replacement without amino acid supplementation led to mortality.[2][3]

Question: How does the digestibility of NuPro® compare to other protein sources?

Answer: NuPro® is a yeast extract, meaning the yeast cell wall has been removed, leading

to higher digestibility compared to whole yeast.[1] Its protein is highly digestible, which is a

key advantage over some other single-cell proteins and plant-based ingredients that may

contain anti-nutritional factors.[1][4]

3. Health and Disease Challenges

Question: Can NuPro® contribute to the health and disease resistance of our cultured

species?

Answer: Yes, NuPro® is a source of nucleotides which are known to support immune

function.[5] Studies in shrimp have shown that diets containing NuPro® at 2% and 4% led to

an increased total hemocyte count and an improved rate of bacterial clearance.

4. Feed Formulation and Cost-Effectiveness
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Question: How can we incorporate NuPro® into our feed formulation in a cost-effective

manner?

Answer: NuPro® can be added "over the top" of the existing formulation or, more cost-

effectively, as a replacement for other protein sources like fishmeal or soybean meal.[1]

Current recommendations for commercial feeds are between 1% and 2% (10-20 kg/mT ).[1]

By replacing a portion of more expensive protein sources, you can potentially reduce overall

feed costs without compromising performance.

Quantitative Data Summary: Recommended NuPro®
Inclusion Rates
The following table summarizes recommended inclusion and fishmeal replacement levels of

NuPro® for various aquaculture species based on available research.
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Species
Recommended
Inclusion Rate

Fishmeal
Replacement Level

Key Findings

Shrimp (Litopenaeus

vannamei)
1% - 2% Up to 67%

Improved FCR, body

weight, and survival,

especially in the

presence of WSSV.[1]

Rainbow Trout

(Oncorhynchus

mykiss)

7% - 15%
33% - 100% (of a

portion)

Improved FCR and

final live weight with

7% and 15% NuPro®

replacing fishmeal.[6]

Tilapia (Oreochromis

niloticus)
Not specified in %

Can replace all dietary

fishmeal

No negative effect on

growth when

completely replacing

fishmeal.[2]

Cobia (Rachycentron

canadum)
Up to 40% inclusion Up to 25%

No changes in growth

rate or feed

conversion at up to

25% fishmeal

replacement.[3]

Higher inclusion

(40%) was also

successful, but

complete replacement

was not viable without

amino acid

supplementation.[2][3]

Experimental Protocol: Determining Optimal
NuPro® Dosage
This protocol outlines a general methodology for a feeding trial to determine the optimal

inclusion level of NuPro® for a specific aquaculture species.
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Objective: To evaluate the effect of different dietary inclusion levels of NuPro® on the growth

performance, feed utilization, and health status of the target species.

Experimental Design:

Treatments: A control diet (without NuPro®) and at least three experimental diets with

increasing levels of NuPro® (e.g., 1%, 2%, and 4% of the diet). The experimental diets

should be isonitrogenous and isocaloric.

Replicates: A minimum of three replicate tanks per treatment.

Animals: Healthy, uniformly sized juveniles of the target species.

Acclimation: Acclimate the animals to the experimental conditions for at least one week prior

to the start of the trial.

Methodology:

Diet Preparation: Formulate a basal control diet that meets the known nutritional

requirements of the species. Create the experimental diets by incorporating NuPro® at the

desired percentages, adjusting other ingredients to maintain equal protein and energy levels

across all diets.

Feeding: Feed the fish to apparent satiation two to three times daily for a period of 8-12

weeks. Record the daily feed intake for each tank.

Data Collection:

Growth Performance: Measure the initial and final body weight of all individuals in each

tank. Calculate Weight Gain (WG), Specific Growth Rate (SGR), and Feed Conversion

Ratio (FCR).

Survival Rate: Record mortalities daily and calculate the final survival rate for each tank.

Health Parameters (Optional): At the end of the trial, samples of blood, hemolymph, or

tissue can be collected for analysis of relevant health indicators (e.g., hematocrit, immune

parameters).
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Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

one-way ANOVA followed by a post-hoc test) to determine significant differences between

the treatment groups.
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Click to download full resolution via product page

Caption: Experimental workflow for determining the optimal NuPro® dosage.
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Review & balance the overall
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NuPro® offers highly digestible
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overall diet digestibility.

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing poor growth performance with NuPro®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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